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Compound of Interest

Compound Name: Sesaminol

Cat. No.: B613849

Absence of a specific Safety Data Sheet (SDS) for sesaminol necessitates a cautious
approach to its disposal, guided by its chemical properties, data from the closely related
compound sesamol, and established best practices for the management of laboratory chemical
waste, particularly phenolic compounds. Researchers, scientists, and drug development
professionals must handle sesaminol with the appropriate care to ensure personal safety and
environmental protection.

Sesaminol, a lignan found in sesame seeds, is recognized for its antioxidant properties.[1][2]
While specific toxicity data for sesaminol is not readily available, information on the related
compound sesamol provides some insight. An acute oral toxicity study in mice showed adverse
effects at a high dose of 2000 mg/kg, with no adverse effects observed at 300 mg/kg. This
suggests that while sesaminol may not be acutely toxic, it should be handled with standard
laboratory precautions.[3]

Key Data on Sesaminol

For easy reference, the known chemical and physical properties of sesaminol are summarized
in the table below.
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Property Value

Molecular Formula C20H1807[1]

Molecular Weight 370.4 g/mol [1][2]

Physical State Solid[2]

Boiling Point 504.7+50.0 °C (Predicted)[2]
Density 1.456+0.06 g/cm3 (Predicted)[2]
pKa 9.69+0.20 (Predicted)[2]

Experimental Protocols for Proper Disposal

The following step-by-step procedure should be followed for the safe disposal of sesaminol
and its contaminated materials. This protocol is based on general guidelines for the disposal of
phenolic and other laboratory chemical wastes.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling sesaminol waste.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect pure sesaminol, contaminated consumables (e.g., pipette tips, tubes, gloves), and
absorbent materials used for spills in a dedicated, sealable, and clearly labeled hazardous
waste container.[4]

o The container should be puncture-proof and compatible with the waste.[4]
e Liquid Waste:

o If sesaminol is in a solvent, collect the solution in a separate, sealed, and labeled
hazardous waste container.
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o Do not mix with other solvent waste streams unless compatible.
o Crucially, do not discard any sesaminol waste down the sink drain.[4]
3. Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Sesaminol,” and any other components of the waste stream (e.g., solvents).

4. Storage:

» Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area away from incompatible materials.

5. Disposal Request:

e Once the waste container is nearly full (approximately 90%), arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[4]

6. Spill Management:

¢ In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand).

o Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.

o For larger spills, evacuate the area and follow your institution's emergency spill response
procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of sesaminol.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b613849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

( ) )

=
'

)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b613849#sesaminol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Sesaminol
https://www.vulcanchem.com/product/vc559818
https://pmc.ncbi.nlm.nih.gov/articles/PMC5615841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5615841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5615841/
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.benchchem.com/product/b613849#sesaminol-proper-disposal-procedures
https://www.benchchem.com/product/b613849#sesaminol-proper-disposal-procedures
https://www.benchchem.com/product/b613849#sesaminol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

